Cas no 7597-76-4 (6-acetyl-2-amino-1h-pyrimidin-4-one)

• Product Name: 6-acetyl-2-amino-1h-pyrimidin-4-one
• CAS No: 7597-76-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 1775404
• PubChem ID: 135485381
• Update Time: 2025-04-21

6-acetyl-2-amino-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-amino-1h-pyrimidin-4-one
• 2-Amino-6-acetyl-4(3H)-pyrimidinon
• 6-acetyl-2-aminopyrimidin-4(1h)-one
• AC1Q1JKR
• 6-acetyl-2-amino-3H-pyrimidin-4-one
• AR-1H0768
• AC1Q5CLS
• NSC42333
• AC1L3VBW
• 2-Amino-6-acetyl-4(3H)-pyrimidinon; 6-acetyl-2-aminopyrimidin-4(1h)-one; AC1Q1JKR; 6-acetyl-2-amino-3H-pyrimidin-4-one; AR-1H0768; AC1Q5CLS; NSC42333; AC1L3VBW;
• J6T6R7R8DY
• NSC-42333
• 4(1H)-Pyrimidinone, 6-acetyl-2-amino-
• 7597-76-4
• DTXSID10226875
• Ethanone, 1-(2-amino-6-hydroxy-4-pyrimidinyl)-
• 6-Acetyl-2-aminopyrimidin-4(3H)-one
• KETONE, 2-AMINO-6-HYDROXY-4-PYRIMIDINYL METHYL
• NSC 42333
• 6-Acetyl-2-amino-4(3H)-pyrimidinone
• 4(3H)-PYRIMIDINONE, 6-ACETYL-2-AMINO-
• UNII-J6T6R7R8DY

• Inchi： 1S/C6H7N3O2/c1-3(10)4-2-5(11)9-6(7)8-4/h2H,1H3,(H3,7,8,9,11)
• InChI Key： KTFQWNUUOSSOAK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)=O)N=C(N)N1

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.55
• LogP: 0.13590